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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068 Get Quote

Essential Safety and Handling Guide for Demeton-S-
methyl sulfone
This guide provides immediate, essential safety and logistical information for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

Demeton-S-methyl sulfone. Adherence to these procedures is critical for ensuring personal

safety and minimizing environmental contamination.

Demeton-S-methyl sulfone is an organophosphate insecticide that functions as an

acetylcholinesterase (AChE) inhibitor.[1][2] It is recognized as a neurotoxin and is highly toxic if

ingested.[1]

Hazard Identification and Classification
Demeton-S-methyl sulfone is classified as a hazardous substance with the following primary

concerns:

Acute Toxicity: It is fatal if swallowed or inhaled and toxic in contact with skin.[3]

Organ Damage: It can cause damage to the central nervous system and visual organs.[4]

Environmental Hazard: The substance is toxic to aquatic life with long-lasting effects.[3][5]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral) ☠️ Danger
H300: Fatal if

swallowed.[3]

Acute Toxicity

(Dermal)
☠️ Danger

H311: Toxic in contact

with skin.[3]

Acute Toxicity

(Inhalation)
☠️ Danger

H330: Fatal if inhaled.

[3]

Specific Target Organ

Toxicity
☣️ Danger

H370: Causes

damage to the central

nervous system and

visual organs.[4]

Hazardous to the

Aquatic Environment
ambiental Warning

H411: Toxic to aquatic

life with long lasting

effects.[3][5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through dermal, ocular, and

respiratory routes.[6][7]

Body Protection
Coveralls: Wear a long-sleeved shirt and long-legged pants or, preferably, cotton coveralls.

[8] For handling concentrates or in situations with a high risk of splashing, waterproof aprons

over coveralls or waterproof jackets and pants are necessary.[6]

Footwear: Use unlined, chemical-resistant boots that cover the ankles. Nitrile and butyl boots

offer excellent protection.[9] Pant legs should be worn outside the boots to prevent chemicals

from draining inside.[7][9]

Hand Protection
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Gloves: Always wear unlined, elbow-length, chemical-resistant gloves.[9] Nitrile, butyl,

neoprene, or PVC gloves are recommended.[8][9] Never use leather or cotton gloves as they

can absorb the chemical.[9]

Eye and Face Protection
Primary Protection: In low-exposure situations, shielded safety glasses are acceptable.[9]

Enhanced Protection: For pouring, mixing concentrates, or when there is a risk of spray or

dust, wear snug-fitting, non-fogging goggles or a full-face respirator.[9] A face shield can be

worn over goggles for added protection in high-exposure scenarios.[7][9]

Respiratory Protection
General Use: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[3]

Emergency Situations: For spills or situations with potential for aerosol generation, a

positive-pressure breathing apparatus or a supplied-air respirator is required.[10][11]

Operational and Disposal Plans
Handling and Storage Protocol

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly.[7]

Ventilation: Conduct all work in a well-ventilated area or a certified chemical fume hood.[3]

Handling: Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling

area.[12]

Storage: Store in a cool, dry, and well-ventilated location in tightly closed receptacles.[3] The

storage area should be locked and separated from food and feedstuffs.[12][13]

Emergency Procedures: Exposure
Inhalation: Immediately move the victim to fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
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attention.[10]

Skin Contact: Remove all contaminated clothing immediately.[12] Wash the affected skin

area thoroughly with soap and water for at least 15 minutes.[10]

Eye Contact: Flush the eyes with lukewarm water for at least 15 minutes, holding the eyelids

open.[10] Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion: If the person is conscious, rinse their mouth with water.[12] Do not induce

vomiting. Seek immediate medical attention.[13]

Emergency Procedures: Spills
Evacuate: Immediately evacuate all personnel from the spill area.

Isolate: Isolate the hazard area and deny entry to unnecessary personnel.[10][11] Stay

upwind of the spill.[10]

Ventilate: Ventilate closed spaces before entering.[10]

Containment: For liquid spills, create a dike or holding area to contain the material.[14]

Cleanup: Wear a full-face respirator or positive-pressure breathing apparatus and

specialized protective clothing.[10] Absorb the spill with sand, limestone, or another inert

absorbent.[12][14] Collect the absorbed material into sealable containers for disposal.[12]

Decontamination: Decontaminate the spill area thoroughly.

Disposal Plan
All waste containing Demeton-S-methyl sulfone is considered hazardous.

Containerize: Place all contaminated materials, including absorbent, used PPE, and empty

containers, into clearly labeled, sealed containers.

Labeling: Label the waste containers with the chemical name and appropriate hazard

symbols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cameochemicals.noaa.gov/report?key=CH4941
https://www.inchem.org/documents/icsc/icsc/eics0862.htm
https://cameochemicals.noaa.gov/report?key=CH4941
https://cameochemicals.noaa.gov/report?key=CH4941
https://www.inchem.org/documents/icsc/icsc/eics0862.htm
https://fr.cpachem.com/msds?num=SB156&dnl=sd_-_Demeton-S-methyl_CAS_919-86-8_EC_213-052-6_%28SB156%29_%28EU%29.pdf
https://cameochemicals.noaa.gov/report?key=CH4941
https://cameochemicals.noaa.gov/chemical/4941
https://cameochemicals.noaa.gov/report?key=CH4941
https://cameochemicals.noaa.gov/report?key=CH4941
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methyl
https://cameochemicals.noaa.gov/report?key=CH4941
https://www.inchem.org/documents/icsc/icsc/eics0862.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methyl
https://www.inchem.org/documents/icsc/icsc/eics0862.htm
https://www.benchchem.com/product/b133068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of the hazardous waste in accordance with all local, regional, and national

environmental regulations.[13] One approved method is to adsorb the chemical on sand or

limestone, dissolve it in a flammable solvent, and incinerate it in a chemical incinerator

equipped with an afterburner and scrubber.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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